Ethyl 4,6-difluoro-1-benzothiophene-2-carboxylate

• Molecular Formula: C11H8F2O2S
• Molecular Weight: 242.24 g/mol
• IUPAC Name: ethyl 4,6-difluoro-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C11H8F2O2S/c1-2-15-11(14)10-5-7-8(13)3-6(12)4-9(7)16-10/h3-5H,2H2,1H3
• InChI Key: DKNCEDZGBLOUDN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C(C=C2S1)F)F

Description

Ethyl 4,6-difluoro-1-benzothiophene-2-carboxylate is a useful research compound. Its molecular formula is C11H8F2O2S and its molecular weight is 242.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 2,4,6-trifluorobenzaldehyde (5.00 g, 31.2 mmol) and potassium carbonate (5.61 g, 40.6 mmol) in N,N-dimethylformamide (63 mL) was added ethyl thioglycolate (3.40 g, 28.3 mmol) at 0° C. The mixture was stirred at room temperature overnight, and then heated to stir at 60° C. for 6 hours. The mixture was cooled to room temperature, and then to the reaction solution was added water, and the mixture was extracted with ethyl acetate. The organic layer was washed with water and saturated brine, dried over anhydrous sodium sulfate, and then concentrated under reduced pressure. The resulting residue was purified by silica gel column chromatography (hexane:ethyl acetate=97:3→93:7) to give ethyl 4,6-difluoro-1-benzothiophene-2-carboxylate (1.95 g, 29%) as a pale yellow solid.